Cas no 134892-26-5 (Inosine,2',3'-dideoxy-2'-fluoro- (9CI))

Inosine,2',3'-dideoxy-2'-fluoro- (9CI) structure
134892-26-5 structure
Product Name:Inosine,2',3'-dideoxy-2'-fluoro- (9CI)
CAS No:134892-26-5
MF:C10H11FN4O3
MW:254.217745065689
CID:139948
PubChem ID:135439441
Update Time:2025-04-19

Inosine,2',3'-dideoxy-2'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,2',3'-dideoxy-2'-fluoro- (9CI)
    • 2'-fluoro-2',3'-dideoxyinosine
    • 2',3'-Dideoxy-2'-fluoroinosine
    • Inosine, 2',3'-dideoxy-2'-fluoro-
    • 9-(2,3-Dideoxy-2-fluoropentofuranosyl)-9H-purin-6-ol
    • 9-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
    • 2',3'-Dideoxy-2'-fluororibosylhypoxanthine
    • SCHEMBL342030
    • 2'-F-ribo-ddI
    • 9-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
    • 9-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
    • 134892-26-5
    • 2'-beta-fluoro-2',3'-dideoxyinosine
    • DTXSID30928809
    • F-ribo-ddI
    • 2/'-fluoro-2/',3/'-dideoxyinosine
    • Inchi: 1S/C10H11FN4O3/c11-6-1-5(2-16)18-10(6)15-4-14-7-8(15)12-3-13-9(7)17/h3-6,10,16H,1-2H2,(H,12,13,17)/t5-,6+,10+/m0/s1
    • InChI Key: SLWSQPYUSBXANQ-BAJZRUMYSA-N
    • SMILES: F[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 254.08163
  • Monoisotopic Mass: 254.08151839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 93.29
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